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Compound of Interest

Compound Name: Cytidine-5'-triphosphate disodium

Cat. No.: B15396442 Get Quote

FOR IMMEDIATE RELEASE

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides essential, immediate safety and

logistical information for handling Cytidine-5'-triphosphate disodium salt (CTP), including

personal protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Our goal is to be your preferred source for laboratory safety and chemical handling information,

building deep trust by providing value beyond the product itself.

Cytidine-5'-triphosphate disodium salt is a nucleotide vital to various biochemical reactions,

including RNA synthesis. While some safety data sheets (SDS) indicate it is not classified as a

hazardous substance, others suggest it may cause skin, eye, and respiratory irritation.[1][2]

Therefore, adopting a cautious approach and adhering to best practices for handling chemical

powders is essential.

Recommended Personal Protective Equipment (PPE)
To ensure personal safety and prevent contamination, the following personal protective

equipment should be worn when handling Cytidine-5'-triphosphate disodium salt.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-compliant

Protects eyes from

airborne powder and

splashes.[1]

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade

Prevents direct skin

contact with the

chemical.[1] The exact

breakthrough time

should be obtained

from the glove

manufacturer.

Respiratory Protection
N95 or P2 equivalent

dust mask/respirator

NIOSH-approved (US)

or equivalent

Required when

handling the powder

outside of a fume

hood or ventilated

enclosure to prevent

inhalation of dust

particles.[1]

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.[1]

Operational and Disposal Protocols
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Workflow for Handling CTP
The following diagram outlines the standard procedure for safely handling Cytidine-5'-
triphosphate disodium salt from receipt to disposal.
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Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Gloves, Lab Coat, Goggles)

2. Prepare Work Area
(Clean surface, use fume hood if needed)

3. Retrieve CTP from Storage
(Typically -20°C)

4. Weigh Powder
(In ventilated enclosure or fume hood)

5. Dissolve in Solution

6. Clean Equipment & Work Area

7. Dispose of Waste
(Follow institutional guidelines)

8. Doff & Dispose PPE

9. Wash Hands Thoroughly
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Potential Hazards

Protective Measures (PPE)

Inhalation of Dust

N95 Respirator

Mitigates

Skin Contact

Nitrile Gloves

Mitigates

Eye Contact

Safety Goggles

Mitigates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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